Cas no 17249-82-0 (2-Chloro-5-methylthiophene)

• Product name: 2-Chloro-5-methylthiophene
• CAS No: 17249-82-0
• MF: C₅H₅SCl
• MW: 132.6112
• MDL: MFCD01632145
• CID: 50698
• PubChem ID: 87560963

2-Chloro-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methylthiophene
• 2-Chlor-5-methyl-thiophen
• 2-methyl-5-chlorothiophene
• 5-chloro-2-methylthiophene
• 5-methyl-2-chlorothiophene
• 5-methylthiophen-2-yl chloride
• Thiophene,2-chloro-5-methyl
• 5-Methyl-2-thienyl chloride
• Thiophene, 2-chloro-5-methyl-
• SB66856
• C2324
• H11801
• AKOS006229634
• GEO-03889
• 17249-82-0
• CS-0194560
• TS-01715
• SCHEMBL128706
• A811421
• 2-chloro-5-methyl-thiophene
• C5H5ClS
• DTXSID80169326
• MFCD01632145
• FT-0637516
• AMY31416
• 2-chloranyl-5-methyl-thiophene
• DB-043903

• MDL： MFCD01632145
• Inchi： InChI=1S/C5H5ClS/c1-4-2-3-5(6)7-4/h2-3H,1H3
• InChI Key： JSMMZMYGEVUURX-UHFFFAOYSA-N
• SMILES： CC1=CC=C(Cl)S1

Computed Properties

• Exact Mass: 131.98000
• Monoisotopic Mass: 131.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 3

Experimental Properties

• Color/Form: Uncertain
• Density: 1.21
• Boiling Point: 155°C(lit.)
• Flash Point: 155-156°C
• Refractive Index: 1.5356
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 28.24000
• LogP: 2.70990
• Solubility: Uncertain

2-Chloro-5-methylthiophene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG III
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：3
• Safety Term：S26-S36/37/39
• PackingGroup：III

2-Chloro-5-methylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes